Cas no 851864-24-9 (1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-phenoxyethan-1-one)

• Product Name: 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-phenoxyethan-1-one
• CAS No: 851864-24-9
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6536016
• Update Time: 2025-10-29

1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-phenoxyethan-1-one
• 1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• Ethanone, 1-[4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-2-phenoxy-

• Inchi： 1S/C18H18N2O2S/c21-17(13-22-16-9-5-2-6-10-16)20-12-11-19-18(20)23-14-15-7-3-1-4-8-15/h1-10H,11-14H2
• InChI Key： KFXISLMFCUAARK-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2)=NCC1)COC1=CC=CC=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 490.9±55.0 °C(Predicted)
• pka: 1.74±0.60(Predicted)

Additional information on 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-phenoxyethan-1-one

Compound CAS No 851864-24-9: 1-(2-(Benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

The compound with CAS No 851864-24-9, known as 1-(2-(Benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention due to its intricate chemical composition and promising properties, particularly in the realms of pharmacology and materials science.

The molecular structure of this compound is characterized by the presence of a benzylsulfanyl group attached to an imidazole ring, which is further connected to a phenoxy group and a ketone moiety. This combination of functional groups contributes to its versatile reactivity and potential for use in drug design. Recent studies have highlighted its ability to act as a scaffold for developing bioactive molecules, particularly in the context of anti-cancer drug discovery.

One of the most significant advancements in the study of this compound involves its role as a precursor in the synthesis of novel therapeutic agents. Researchers have demonstrated that the imidazole ring within the molecule can undergo various modifications, enabling the creation of derivatives with enhanced bioavailability and selectivity. For instance, modifications to the phenoxy group have been shown to improve the compound's ability to target specific cellular pathways involved in tumor growth.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The benzylsulfanyl group imparts unique electronic properties to the molecule, making it a candidate for use in advanced materials such as conductive polymers and sensors. Recent experiments have revealed that incorporating this compound into polymer matrices can significantly enhance their electrical conductivity without compromising mechanical stability.

The synthesis of CAS No 851864-24-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazole ring through condensation reactions and subsequent functionalization with the benzylsulfanyl and phenoxy groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications. However, further studies are needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, CAS No 851864-24-9 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing technological and medical innovations.